Tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate

Specification

• CAS No.: 1245816-27-6
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25
• IUPAC Name: tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate
• Standard InChI: InChI=1S/C10H17NO3/c1-9(2,3)14-8(12)11-5-4-10(11)6-13-7-10/h4-7H2,1-3H3
• Standard InChI Key: FIFKIIBTYOOVJD-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC12COC2

Introduction

Chemical Identity and Structure

Basic Chemical Information

Tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate is characterized by its distinctive spirocyclic structure where two rings share a single carbon atom. The compound contains both an oxetane ring and an azetidine ring in a spiro configuration with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. This arrangement provides a rigid framework that can be further functionalized for various synthetic applications.

Chemical Identifiers and Properties

The compound is registered with multiple chemical identifiers as summarized in the following table:

Parameter	Value
CAS Number	1245816-27-6
Molecular Formula	C₁₀H₁₇NO₃
Molecular Weight	199.25 g/mol
IUPAC Name	tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate
PubChem CID	54758967
InChI Key	FIFKIIBTYOOVJD-UHFFFAOYSA-N
SMILES	CC(C)(C)OC(=O)N1CCC12COC2

Table 1: Chemical identifiers and properties of tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate

Physical Properties and Characteristics

Physical State and Stability

The compound exists as a solid at room temperature with specific physical properties that influence its handling and application in research settings. Its physical characteristics make it suitable for various laboratory applications and chemical reactions.

Property	Description
Physical State	Solid
Melting Point	33-40°C
Appearance	Not specified in literature
Stability	Requires temperature-controlled storage
Solubility	Soluble in common organic solvents

Table 2: Physical properties of tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate

Synthetic Applications and Importance

Role in Pharmaceutical Research

This compound has significant value in pharmaceutical research due to its unique structural features. It is primarily utilized as a key intermediate in the synthesis of complex organic molecules with potential therapeutic applications. The spirocyclic framework provides access to chemical space that is complementary to more commonly used piperidine ring systems in medicinal chemistry.

Medicinal Chemistry Applications

The research value of tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate extends to several areas of medicinal chemistry:

• Development of novel compounds for neurological disorders

• Creation of biologically active compounds with specific pharmacological properties

• Use as a building block in proteolysis-targeting chimeras (PROTACs)

• Development of advanced drug modalities where precise molecular architecture is crucial for efficacy

The compound's structural rigidity and potential for further functionalization make it particularly valuable in drug discovery processes focused on creating compounds with specific three-dimensional arrangements.

Concentration	Amount of Compound Required
	1 mg	5 mg	10 mg
1 mM	5.0251 mL	25.1256 mL	50.2513 mL
5 mM	1.005 mL	5.0251 mL	10.0503 mL
10 mM	0.5025 mL	2.5126 mL	5.0251 mL

Table 3: Stock solution preparation guidelines for tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate

Related Compounds and Structural Analogues

Isomeric Compounds

An important isomer of the title compound is tert-butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate (CAS: 1223573-41-8), which shares the same molecular formula (C₁₀H₁₇NO₃) but has a different arrangement of the oxygen and nitrogen atoms in the spirocyclic system. This structural variation leads to distinct chemical properties and potential applications.

Structural Analogues

Several structurally related compounds have been identified and studied:

• Tert-butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate: A related compound where the oxetane oxygen is replaced by a hydroxyl group

• Tert-butyl 6-(aminomethyl)-1-azaspiro[3.3]heptane-1-carboxylate hydrochloride: A derivative with an aminomethyl substituent

• Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate: A novel bifunctional compound useful for further selective derivation on the azetidine and cyclobutane rings

These structural analogues expand the potential applications and provide additional synthetic pathways for the development of new therapeutic agents.

Supplier	Product Form	Purity	Available Quantities
Thermo Scientific Chemicals	Solid	96%	250 mg, 500 mg
Sigma-Aldrich	Solid	95% (GC)	Various
Other Commercial Sources	Solid	95+%	0.250 g, 1.000 g

Table 4: Commercial availability of tert-butyl 6-oxa-1-azaspiro[3.3]heptane-1-carboxylate